Cas no 54411-86-8 (Cholest-22-en-16-ol, (5alpha,16beta,22E)-)

• Product Name: Cholest-22-en-16-ol, (5alpha,16beta,22E)-
• CAS No: 54411-86-8
• MF: C₂₇H₄₆O
• MW: 386.653548717499
• CID: 2670225
• Update Time: 2023-08-06

Cholest-22-en-16-ol, (5alpha,16beta,22E)- Chemical and Physical Properties

Names and Identifiers

• (22E)-5α-Cholest-22-en-16β-ol
• HXPUAWPXMDKAMW-XBCSQSTHSA-N
• Cholest-22-en-16-ol, (5alpha,16beta,22E)-

• Inchi： 1S/C27H46O/c1-18(2)9-8-10-19(3)25-24(28)17-23-21-13-12-20-11-6-7-15-26(20,4)22(21)14-16-27(23,25)5/h8,10,18-25,28H,6-7,9,11-17H2,1-5H3/b10-8+/t19-,20-,21-,22+,23+,24+,25+,26+,27+/m1/s1
• InChI Key： HXPUAWPXMDKAMW-XBCSQSTHSA-N
• SMILES： O[C@H]1C[C@H]2[C@@H]3CC[C@H]4CCCC[C@]4(C)[C@H]3CC[C@]2(C)[C@H]1[C@@H](/C=C/CC(C)C)C

Computed Properties

• Exact Mass: 386.355
• Monoisotopic Mass: 386.355
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2